Cas no 673453-78-6 (3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide)

• Product Name: 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide
• CAS No: 673453-78-6
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 878046
• PubChem ID: 953440
• Update Time: 2025-10-30

3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-ethoxy-N-(2-methyl-2H-tetrazol-5-yl)- (9CI)
• 3-ethoxy-N-(2-methyltetrazol-5-yl)benzamide
• 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide
• 3-ethoxy-N-(2-methyl-2H-tetrazol-5-yl)benzamide
• AKOS000464867
• SR-01000364026-1
• SR-01000364026
• 3-ethoxy-~{N}-(2-methyl-1,2,3,4-tetrazol-5-yl)benzamide
• 673453-78-6
• CS-0237355
• S8J
• Z57292400
• EN300-18265671
• DTXSID80359245
• BAS 07005715

• Inchi： 1S/C11H13N5O2/c1-3-18-9-6-4-5-8(7-9)10(17)12-11-13-15-16(2)14-11/h4-7H,3H2,1-2H3,(H,12,14,17)
• InChI Key： QUQSTKZNAZQZRQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C(NC2N=NN(C)N=2)=O)C=1

Computed Properties

• Exact Mass: 247.10692467g/mol
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.9Ų

Additional information on 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide

Comprehensive Overview of 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide (CAS No. 673453-78-6)

3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide, with the CAS number 673453-78-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of the ethoxy and tetrazole functional groups in its structure makes it a promising candidate for various applications, including drug development and material science.

The molecular formula of 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide is C₁₁H₁₃N₅O₂, and its molecular weight is 247.26 g/mol. The compound features a benzamide core linked to a 2-methyl-2H-1,2,3,4-tetrazol-5-yl moiety, which is a five-membered heterocyclic ring containing four nitrogen atoms. This unique structure contributes to its potential as a bioactive molecule, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for tetrazole-containing compounds has surged due to their versatility in medicinal chemistry. 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide is no exception, as researchers explore its potential in addressing chronic diseases and metabolic disorders. Its ethoxy group enhances its solubility and bioavailability, making it a favorable candidate for oral drug formulations. Additionally, the tetrazole ring is known to mimic the carboxylic acid group, which is a common pharmacophore in many drugs.

The synthesis of 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide typically involves multi-step organic reactions, including amide coupling and tetrazole cyclization. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, CAS No. 673453-78-6 is of interest to manufacturers of fine chemicals and pharmaceutical intermediates. Its potential applications extend to crop protection and veterinary medicine, where its bioactive properties could be harnessed to develop new solutions for pest control and animal health. The compound's stability under various environmental conditions further enhances its practicality for large-scale production.

Environmental and safety considerations are paramount when handling 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance with guidelines from agencies such as the EPA and REACH ensures its safe use in research and industrial settings.

The growing interest in sustainable chemistry has also influenced the study of 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide. Researchers are exploring green synthesis methods to minimize waste and reduce the environmental footprint of its production. This aligns with the broader trend of eco-friendly chemical manufacturing, which is a key focus for modern pharmaceutical and agrochemical industries.

In conclusion, 3-ethoxy-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzamide (CAS No. 673453-78-6) represents a compelling area of study for scientists and industry professionals alike. Its unique structural features, combined with its potential applications in drug discovery and agricultural science, make it a valuable compound for future innovations. As research continues to uncover its full potential, this molecule is poised to play a significant role in advancing healthcare and sustainable agriculture.